Cas no 2763998-30-5 (7-Bromo-2-iodo-1-benzofuran)

• Product Name: 7-Bromo-2-iodo-1-benzofuran
• CAS No: 2763998-30-5
• MF: C₈H₄BrIO
• MW: 322.925233840942
• CID: 5612531
• PubChem ID: 152574425
• Update Time: 2025-05-23

7-Bromo-2-iodo-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2763998-30-5
• EN300-35064113
• 7-bromo-2-iodo-1-benzofuran
• 7-Bromo-2-iodo-1-benzofuran

• Inchi： 1S/C8H4BrIO/c9-6-3-1-2-5-4-7(10)11-8(5)6/h1-4H
• InChI Key： YSECVYRLWPAPGB-UHFFFAOYSA-N
• SMILES： IC1=CC2C=CC=C(C=2O1)Br

Computed Properties

• Exact Mass: 321.84902g/mol
• Monoisotopic Mass: 321.84902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 13.1Ų

Additional information on 7-Bromo-2-iodo-1-benzofuran

Comprehensive Analysis of 7-Bromo-2-iodo-1-benzofuran (CAS No. 2763998-30-5): Properties, Applications, and Industry Trends

The heterocyclic compound 7-Bromo-2-iodo-1-benzofuran (CAS 2763998-30-5) has garnered significant attention in pharmaceutical and materials science research due to its unique structural features. As a halogenated benzofuran derivative, this molecule combines a bromo substituent at the 7-position and an iodo group at the 2-position, creating a versatile scaffold for cross-coupling reactions. Recent literature highlights its growing importance in Suzuki-Miyaura and Sonogashira couplings, addressing the demand for complex organic intermediates in drug discovery pipelines.

From a molecular perspective, the 7-Bromo-2-iodo substitution pattern offers distinct electronic effects that influence reactivity. The benzofuran core provides planar aromaticity while the halogen atoms serve as excellent leaving groups for palladium-catalyzed transformations. Researchers particularly value this compound (CAS 2763998-30-5) for constructing π-conjugated systems in organic electronics, where precise control over molecular architecture is crucial for optoelectronic performance. This aligns with current industry focus on OLED materials and organic semiconductors.

Synthetic accessibility remains a key advantage of 7-Bromo-2-iodo-1-benzofuran. The compound's stability under various reaction conditions makes it preferable to more sensitive intermediates. Analytical data shows characteristic 1H-NMR signals between δ 7.2-7.8 ppm for aromatic protons, with the bromo and iodo substituents causing predictable splitting patterns. Mass spectrometry typically reveals a molecular ion cluster around 322-324 m/z, confirming the expected isotopic distribution pattern.

In pharmaceutical contexts, structural analogs of this benzofuran derivative have shown promising biological activity profiles. While CAS 2763998-30-5 itself serves primarily as a synthetic building block, its incorporation into larger pharmacophores has been explored for kinase inhibition and GPCR modulation. The compound's halogen-rich structure facilitates further functionalization through modern C-H activation methodologies, a technique gaining traction in medicinal chemistry.

Material scientists have employed 7-Bromo-2-iodo-1-benzofuran in developing luminescent materials with tunable emission properties. The heavy atom effect from iodine enhances spin-orbit coupling, making this intermediate valuable for designing phosphorescent dopants. Recent patents highlight its use in creating thermally activated delayed fluorescence (TADF) emitters, addressing the display industry's need for energy-efficient technologies.

From a commercial availability standpoint, suppliers typically offer CAS 2763998-30-5 with ≥95% purity by HPLC, packaged under inert atmosphere to preserve reactivity. Storage recommendations emphasize protection from light and moisture, with stability data suggesting optimal performance when kept below -20°C for extended periods. Current market analysis indicates growing demand from contract research organizations and academic laboratories engaged in cutting-edge synthetic methodologies.

Environmental and handling considerations for this benzofuran derivative follow standard laboratory protocols for halogenated aromatics. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including nitrile gloves and safety goggles is recommended during handling. Disposal should comply with institutional guidelines for halogen-containing organic compounds.

Future research directions for 7-Bromo-2-iodo-1-benzofuran (CAS 2763998-30-5) may explore its potential in click chemistry applications or as a precursor for metal-organic frameworks (MOFs). The compound's dual halogen functionality presents opportunities for sequential functionalization strategies, particularly in the development of multicomponent reaction systems. These applications position it as a valuable tool for researchers working on molecular diversity and structure-activity relationship studies.

Analytical characterization techniques for this compound have evolved alongside instrumentation advances. Modern high-resolution mass spectrometry (HRMS) can now precisely confirm molecular composition, while X-ray crystallography studies of derivatives provide structural insights. These developments support quality control in custom synthesis projects where CAS 2763998-30-5 serves as a key intermediate.

The global market for specialized benzofuran derivatives like 7-Bromo-2-iodo-1-benzofuran reflects broader trends in fine chemical production. With increasing investment in targeted drug discovery and functional materials, demand for such building blocks continues to rise. Suppliers are responding with improved scale-up processes and regulatory documentation to meet the needs of industrial and academic users alike.